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Introduction

CP21RY7 is a potent and selective small molecule inhibitor of Glycogen Synthase Kinase-3[3
(GSK3p), a serine/threonine kinase integral to a multitude of cellular processes.[1][2] This
guide provides an in-depth overview of the foundational research concerning CP21R7's role as
a modulator of key cell signaling pathways, intended for researchers, scientists, and
professionals in drug development. GSK3[ is a crucial enzyme involved in various signaling
cascades that regulate cell fate, metabolism, and proliferation.[1][3]

Quantitative Data: Inhibitory Activity of CP21R7

The efficacy of CP21R7 as a kinase inhibitor is demonstrated by its half-maximal inhibitory
concentration (IC50) values. The following table summarizes the quantitative data available for
CP21R7 against its primary target, GSK3[3, and a secondary kinase, PKCa, highlighting its

selectivity.
Target Kinase IC50 Value (nM) Reference
GSK3p 1.8 [1]
PKCa 1900 [1]

Core Signaling Pathways Modulated by CP21R7
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CP21R7, through its inhibition of GSK3[3, primarily impacts the canonical Wnt and PI3K/Akt
signaling pathways.

Canonical Wnt Signaling Pathway

In the canonical Wnt signaling pathway, GSK3[ is a key component of the "destruction
complex” that phosphorylates (3-catenin, targeting it for ubiquitination and proteasomal
degradation.[3][4] By inhibiting GSK3[3, CP21R7 prevents the phosphorylation of 3-catenin.
This leads to the accumulation and nuclear translocation of 3-catenin, where it can activate the
transcription of Wnt target genes.[4] This mechanism is fundamental to processes such as
embryonic development and stem cell self-renewal.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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